Cas no 496-83-3 (2-hydroxycyclononanone)
2-hydroxycyclononanone structure
Product Name:2-hydroxycyclononanone
2-hydroxycyclononanone Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxycyclononanone
- 2-hydroxycyclononan-1-one
- Cyclononanone, 2-hydroxy-
- 2-Hydroxycyclononanone #
- NSC106327
- 496-83-3
- DTXSID20295931
- NSC-106327
- MNGJLYXSUIUTPJ-UHFFFAOYSA-N
-
- Inchi: 1S/C9H16O2/c10-8-6-4-2-1-3-5-7-9(8)11/h8,10H,1-7H2
- InChI Key: MNGJLYXSUIUTPJ-UHFFFAOYSA-N
- SMILES: OC1C(CCCCCCC1)=O
Computed Properties
- Exact Mass: 156.11508
- Monoisotopic Mass: 156.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.02
- Boiling Point: 279.8°C at 760 mmHg
- Flash Point: 117.1°C
- Refractive Index: 1.476
- PSA: 37.3
- LogP: 1.66070
2-hydroxycyclononanone Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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